Cas no 41668-21-7 (1,2-Di(pyridin-3-yl)ethane-1,2-diol)

• Product Name: 1,2-Di(pyridin-3-yl)ethane-1,2-diol
• CAS No: 41668-21-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1024171
• PubChem ID: 70700529
• Update Time: 2025-04-20

1,2-Di(pyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Di(pyridin-3-yl)ethane-1,2-diol
• 1,2-dipyridin-3-ylethane-1,2-diol
• DTXSID10743350
• 41668-21-7
• DB-328717

• Inchi： 1S/C12H12N2O2/c15-11(9-3-1-5-13-7-9)12(16)10-4-2-6-14-8-10/h1-8,11-12,15-16H
• InChI Key： CVSZZXVWYURZNC-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1)C(C1C=NC=CC=1)O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.2Ų